Cas no 2138405-32-8 (Benzoic acid, 2,3-diamino-4-bromo-5-chloro-)

• Product Name: Benzoic acid, 2,3-diamino-4-bromo-5-chloro-
• CAS No: 2138405-32-8
• MF: C₇H₆BrClN₂O₂
• MW: 265.491739749908
• CID: 6424772
• PubChem ID: 165841455
• Update Time: 2025-06-12

Benzoic acid, 2,3-diamino-4-bromo-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-diamino-4-bromo-5-chloro-
• 2,3-diamino-4-bromo-5-chlorobenzoic acid
• EN300-701450
• 2138405-32-8

• Inchi： 1S/C7H6BrClN2O2/c8-4-3(9)1-2(7(12)13)5(10)6(4)11/h1H,10-11H2,(H,12,13)
• InChI Key： ZSTBUIVQQVXMIP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=C(Br)C(N)=C1N

Computed Properties

• Exact Mass: 263.93012g/mol
• Monoisotopic Mass: 263.93012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.971±0.06 g/cm3(Predicted)
• Boiling Point: 432.5±45.0 °C(Predicted)
• pka: 4.50±0.10(Predicted)

Additional information on Benzoic acid, 2,3-diamino-4-bromo-5-chloro-

Benzoic acid, 2,3-diamino-4-bromo-5-chloro- (CAS No. 2138405-32-8): A Comprehensive Overview

Benzoic acid, 2,3-diamino-4-bromo-5-chloro- (CAS No. 2138405-32-8) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This article aims to provide a detailed and comprehensive overview of the compound, including its chemical structure, synthesis methods, physical and chemical properties, and potential applications in various scientific and industrial domains.

Chemical Structure and Synthesis

Benzoic acid, 2,3-diamino-4-bromo-5-chloro- is a substituted benzoic acid with a unique combination of functional groups. The molecule features a benzene ring with two amino groups at the 2 and 3 positions, a bromine atom at the 4 position, and a chlorine atom at the 5 position. This specific arrangement of substituents imparts distinct chemical properties to the compound.

The synthesis of Benzoic acid, 2,3-diamino-4-bromo-5-chloro- can be achieved through several routes. One common method involves the bromination and chlorination of a precursor molecule followed by diamination. For instance, starting from benzoic acid, the bromination can be performed using bromine or N-bromosuccinimide (NBS) in an appropriate solvent such as acetic acid or dichloromethane. Subsequent chlorination can be achieved using chlorine gas or N-chlorosuccinimide (NCS). The diamination step typically involves the use of ammonia or an amine derivative under controlled conditions to introduce the amino groups at the desired positions.

Physical and Chemical Properties

Benzoic acid, 2,3-diamino-4-bromo-5-chloro- exhibits a range of physical and chemical properties that make it suitable for various applications. The compound is a white crystalline solid at room temperature with a melting point typically around 150°C. It is sparingly soluble in water but shows better solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

The presence of multiple functional groups on the benzene ring confers reactivity to Benzoic acid, 2,3-diamino-4-bromo-5-chloro-. The amino groups can participate in nucleophilic reactions, while the bromine and chlorine atoms can undergo substitution reactions under appropriate conditions. These properties make the compound a valuable intermediate in synthetic chemistry and drug discovery.

Analytical Techniques

The characterization of Benzoic acid, 2,3-diamino-4-bromo-5-chloro- can be accomplished using various analytical techniques. High-performance liquid chromatography (HPLC) is commonly employed to determine its purity and identify impurities. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, including the positions of the substituents on the benzene ring. Mass spectrometry (MS) is useful for confirming the molecular weight and identifying fragmentation patterns.

Infrared (IR) spectroscopy can be used to identify characteristic functional groups such as the carboxylic acid group (-COOH), amino groups (-NH₂), bromine (-Br), and chlorine (-Cl). Ultraviolet-visible (UV-Vis) spectroscopy can also provide insights into the electronic transitions within the molecule.

Potential Applications

Benzoic acid, 2,3-diamino-4-bromo-5-chloro- has shown promise in several areas of research and development. In medicinal chemistry, it has been explored as a potential lead compound for drug discovery due to its unique combination of functional groups. The presence of amino groups suggests possible interactions with biological targets such as enzymes or receptors.

Recent studies have investigated the biological activity of benzoic acid derivatives with similar substituents. For example, compounds with amino groups have been shown to exhibit antiviral properties against certain viruses. Additionally, halogenated benzoic acids have been studied for their antimicrobial activity against bacteria and fungi.

In materials science, benzoic acid derivatives are used as building blocks for constructing supramolecular assemblies and functional materials. The ability to fine-tune the properties of these materials through precise control over substituent placement makes them attractive for applications in sensors, catalysts, and drug delivery systems.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While Benzoic acid, 2,3-diamino-4-bromo-5-chloro- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when working with this compound.

The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is advisable to consult material safety data sheets (MSDS) for specific handling guidelines and emergency procedures.

Conclusion

Benzoic acid, 2,3-diamino-4-bromo-5-chloro- (CAS No. 2138405-32-8) is a versatile compound with potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure provides opportunities for further research and development. As new synthetic methods and analytical techniques continue to advance, it is likely that benzoic acid derivatives will play an increasingly important role in scientific innovation.